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Compound of Interest

Compound Name: P 22077

Cat. No.: B612074 Get Quote

Essential Safety and Handling Guide for P 22077
For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the handling of P 22077, a dual inhibitor of the deubiquitylating

enzymes USP7 and USP47. Adherence to these procedures is critical for laboratory safety and

experimental integrity.

Personal Protective Equipment (PPE)
When handling P 22077, it is mandatory to use the following personal protective equipment to

minimize exposure and ensure personal safety.

Core PPE Requirements:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves, such as nitrile rubber. Gloves should be

inspected before use and changed immediately if contaminated, torn, or punctured.

Respiratory Protection: If working with the compound as a powder or if aerosolization is

possible, a NIOSH-approved respirator is required. Ensure proper fit and use.

Body Protection: A laboratory coat must be worn at all times. For larger quantities or in case

of potential splashing, additional protective clothing may be necessary.
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Quantitative Data Summary
The following table summarizes key quantitative data for P 22077, facilitating easy reference

for experimental planning and safety protocols.

Property Value

Molecular Weight 315.32 g/mol

Formula C₁₂H₇F₂NO₃S₂

CAS Number 1247819-59-5

Appearance A solid

Purity ≥98%

Solubility

Soluble in DMSO (to 100 mM), DMF (30 mg/ml),

and a DMSO:PBS (pH 7.2) (1:2) solution (0.33

mg/ml). Insoluble in water and ethanol.[1][2]

Storage (Solid)
Store at +4°C for up to 2 years or at -20°C for

long-term storage (≥ 4 years).[1][3]

Storage (Solution)

Store stock solutions at -20°C for up to 1 month

or at -80°C for up to 2 years.[3][4] It is

recommended to aliquot solutions to avoid

repeated freeze-thaw cycles.[4]

EC₅₀ for USP7 8.01 µM[4]

EC₅₀ for USP47 8.74 µM[4]

Experimental Protocols: Handling and Disposal
This section provides step-by-step guidance for the safe handling and disposal of P 22077.

Handling Protocol
Preparation: Before handling, ensure that the designated work area is clean and uncluttered.

A chemical fume hood should be used for all manipulations of the solid compound and for

the preparation of stock solutions.
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Personal Protective Equipment (PPE): Don the required PPE as outlined above: safety

goggles, lab coat, and nitrile gloves.

Weighing: If working with the solid form, carefully weigh the required amount in a chemical

fume hood to prevent inhalation of any dust.

Dissolving: To prepare a stock solution, add the appropriate solvent (e.g., DMSO) to the solid

P 22077.[1] Cap the vial and vortex until the solid is completely dissolved.

Use in Experiments: When using the P 22077 solution in experiments, handle it with care to

avoid splashes and aerosols.

Spill Management: In case of a small spill, absorb the material with an inert absorbent

material and place it in a sealed container for disposal. For larger spills, evacuate the area

and follow your institution's emergency procedures.

Decontamination: After handling, thoroughly clean the work area and any contaminated

equipment with an appropriate solvent.

Disposal Plan
All waste containing P 22077 must be treated as hazardous chemical waste.

Waste Collection: Collect all solid and liquid waste containing P 22077 in a clearly labeled,

sealed, and chemically compatible waste container. This includes unused compound,

contaminated consumables (e.g., pipette tips, gloves), and spill cleanup materials.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "1-[5-[(2,4-difluorophenyl)thio]-4-nitro-2-thienyl]-ethanone".

Storage of Waste: Store the hazardous waste container in a designated, secure area, away

from incompatible materials, until it is collected by your institution's environmental health and

safety (EHS) department.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

department. Do not dispose of P 22077 down the drain or in regular trash.
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Workflow for Handling P 22077
The following diagram illustrates the logical workflow for the safe handling of P 22077 from

receipt of the compound to its final disposal.
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Caption: Workflow for the safe handling and disposal of P 22077.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b612074?utm_src=pdf-body-img
https://www.benchchem.com/product/b612074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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